4-(pyrrolidin-3-yloxy)benzamide hydrochloride
Overview
Description
4-(Pyrrolidin-3-yloxy)benzamide hydrochloride, also known as 4-POB-HCl, is a chemical compound composed of pyrrolidine, benzamide, and hydrochloride. It is a white, crystalline powder with a molecular weight of 279.7 g/mol and a melting point of 204-206 °C. 4-POB-HCl is soluble in water, methanol, and dimethyl sulfoxide (DMSO). It is a synthetic compound that has been used in various scientific and medical applications, including drug research, chemical synthesis, and biomedical research.
Mechanism of Action
4-(pyrrolidin-3-yloxy)benzamide hydrochloride is believed to act by binding to the target molecule and inducing conformational changes to the target protein. This allows the drug to interact with the target molecule and disrupt its normal function. Furthermore, it has been shown to interact with certain enzymes and receptors, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases, and to activate other enzymes, such as kinases. Additionally, it has been shown to interact with certain receptors, such as G-protein coupled receptors, and to modulate their activity. Furthermore, it has been shown to induce the release of certain hormones, such as cortisol and insulin, and to modulate the activity of neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
4-(pyrrolidin-3-yloxy)benzamide hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Furthermore, it is relatively non-toxic and is relatively inexpensive. However, it is important to keep in mind that the effects of this compound may vary depending on the experimental conditions and the target molecule.
Future Directions
There are several potential future directions for the use of 4-(pyrrolidin-3-yloxy)benzamide hydrochloride in scientific research. One potential direction is the development of new drugs that utilize this compound as a drug delivery system. Additionally, it could be used in the development of new fluorescent probes for the detection of various molecules. Furthermore, it could be used in the development of new methods for studying the structure and function of proteins, as well as for the identification of novel drug targets. Finally, it could be used to study the interactions between drugs and their targets, as well as for the development of new drugs.
Synthesis Methods
4-(pyrrolidin-3-yloxy)benzamide hydrochloride can be synthesized by a process known as “solvothermal synthesis”. This involves a reaction between pyrrolidine, benzamide, and hydrochloric acid in a solvent such as ethanol or dimethyl sulfoxide. The reaction is conducted at a temperature of 150-200°C for several hours. The resulting product is then purified and crystallized to obtain the desired compound.
Scientific Research Applications
4-(pyrrolidin-3-yloxy)benzamide hydrochloride has been used in a variety of scientific research applications. It has been studied for its potential use as a drug delivery system, as well as for its ability to act as a fluorescent probe for the detection of various molecules. It has also been used in studies of the structure and function of proteins, as well as for the development of new drugs. Additionally, it has been used in studies of the interactions between drugs and their targets, as well as for the identification of novel drug targets.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(pyrrolidin-3-yloxy)benzamide hydrochloride involves the reaction of 4-hydroxybenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with pyrrolidine to form 4-(pyrrolidin-3-yloxy)benzoyl chloride, which is subsequently reacted with ammonium hydroxide to form the target compound. The hydrochloride salt is then formed by reacting the compound with hydrochloric acid.", "Starting Materials": [ "4-hydroxybenzoic acid", "thionyl chloride", "pyrrolidine", "ammonium hydroxide", "hydrochloric acid" ], "Reaction": [ "4-hydroxybenzoic acid is reacted with thionyl chloride to form 4-chlorobenzoyl chloride.", "4-chlorobenzoyl chloride is reacted with pyrrolidine to form 4-(pyrrolidin-3-yloxy)benzoyl chloride.", "4-(pyrrolidin-3-yloxy)benzoyl chloride is reacted with ammonium hydroxide to form 4-(pyrrolidin-3-yloxy)benzamide.", "4-(pyrrolidin-3-yloxy)benzamide is reacted with hydrochloric acid to form the hydrochloride salt of the target compound, 4-(pyrrolidin-3-yloxy)benzamide hydrochloride." ] } | |
| 2751611-69-3 | |
Molecular Formula |
C11H15ClN2O2 |
Molecular Weight |
242.7 |
Purity |
95 |
Origin of Product |
United States |
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